Cas no 1526763-44-9 (2-{imidazo1,2-apyridin-3-yl}morpholine)
2-{imidazo1,2-apyridin-3-yl}morpholine Chemical and Physical Properties
Names and Identifiers
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- 2-{imidazo1,2-apyridin-3-yl}morpholine
- EN300-1770763
- 2-{imidazo[1,2-a]pyridin-3-yl}morpholine
- 1526763-44-9
-
- Inchi: 1S/C11H13N3O/c1-2-5-14-9(7-13-11(14)3-1)10-8-12-4-6-15-10/h1-3,5,7,10,12H,4,6,8H2
- InChI Key: OZIWKROQILMYCC-UHFFFAOYSA-N
- SMILES: O1CCNCC1C1=CN=C2C=CC=CN12
Computed Properties
- Exact Mass: 203.105862047g/mol
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 38.6Ų
2-{imidazo1,2-apyridin-3-yl}morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1770763-1g |
2-{imidazo[1,2-a]pyridin-3-yl}morpholine |
1526763-44-9 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1770763-5g |
2-{imidazo[1,2-a]pyridin-3-yl}morpholine |
1526763-44-9 | 5g |
$4309.0 | 2023-09-20 | ||
| Enamine | EN300-1770763-10g |
2-{imidazo[1,2-a]pyridin-3-yl}morpholine |
1526763-44-9 | 10g |
$6390.0 | 2023-09-20 | ||
| Enamine | EN300-1770763-0.05g |
2-{imidazo[1,2-a]pyridin-3-yl}morpholine |
1526763-44-9 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1770763-0.1g |
2-{imidazo[1,2-a]pyridin-3-yl}morpholine |
1526763-44-9 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1770763-0.25g |
2-{imidazo[1,2-a]pyridin-3-yl}morpholine |
1526763-44-9 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1770763-0.5g |
2-{imidazo[1,2-a]pyridin-3-yl}morpholine |
1526763-44-9 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1770763-1.0g |
2-{imidazo[1,2-a]pyridin-3-yl}morpholine |
1526763-44-9 | 1g |
$1485.0 | 2023-05-23 | ||
| Enamine | EN300-1770763-2.5g |
2-{imidazo[1,2-a]pyridin-3-yl}morpholine |
1526763-44-9 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1770763-5.0g |
2-{imidazo[1,2-a]pyridin-3-yl}morpholine |
1526763-44-9 | 5g |
$4309.0 | 2023-05-23 |
2-{imidazo1,2-apyridin-3-yl}morpholine Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-{imidazo1,2-apyridin-3-yl}morpholine
Compound CAS No 1526763-44-9: 2-{Imidazo[1,2-a]Pyridin-3-Yl}Morpholine
The compound CAS No 1526763-44-9, also known as 2-{Imidazo[1,2-a]Pyridin-3-Yl}Morpholine, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its imidazo[1,2-a]pyridine moiety fused with a morpholine ring system. The imidazo[1,2-a]pyridine group is a bicyclic structure consisting of a pyridine ring fused to an imidazole ring, while the morpholine ring is a six-membered saturated ring containing an oxygen atom and an amine group. The combination of these two structural elements results in a molecule with intriguing chemical properties and potential bioactivity.
Recent studies have highlighted the importance of imidazo[1,2-a]pyridines in drug discovery due to their ability to modulate various biological targets. For instance, these compounds have been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities. The incorporation of the morpholine ring in CAS No 1526763-44-9 further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications.
The synthesis of CAS No 1526763-44-9 involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine core. This is achieved through cyclization reactions involving appropriate precursors such as o-amino pyridines or their derivatives. Subsequent steps involve the introduction of the morpholine ring via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research to improve yield and purity.
In terms of pharmacological activity, CAS No 1526763-44-9 has been evaluated for its ability to inhibit key enzymes and receptors involved in various disease pathways. For example, studies have demonstrated its potential as an inhibitor of kinases and proteases, which are critical targets in cancer therapy. Additionally, this compound has shown promise in modulating ion channels, which could be beneficial in treating neurological disorders.
One of the most exciting developments involving CAS No 1526763-44-9 is its application in targeted drug delivery systems. Researchers have explored the use of this compound as a carrier for delivering therapeutic agents to specific tissues or cells. Its unique structure allows for easy functionalization with targeting ligands or imaging agents, making it a versatile tool in nanomedicine.
The safety and toxicity profile of CAS No 1526763-44-9 have also been investigated in preclinical models. Early results suggest that this compound exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in clinical settings. However, further studies are required to fully understand its long-term effects and mechanism of action.
In conclusion, CAS No 1526763-44-9 (2-{Imidazo[1,2-a]Pyridin-3-Yl}Morpholine) represents a significant advancement in the field of heterocyclic chemistry with promising applications in drug development. Its unique structure, combined with recent advancements in synthetic methods and pharmacological evaluations, positions it as a valuable asset for future research and therapeutic interventions.
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